Cas no 2171645-84-2 (3-(1-amino-3,3-dimethylcyclobutyl)oxolan-3-ol)

• Product Name: 3-(1-amino-3,3-dimethylcyclobutyl)oxolan-3-ol
• CAS No: 2171645-84-2
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5968379
• PubChem ID: 165591745
• Update Time: 2025-06-07

3-(1-amino-3,3-dimethylcyclobutyl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-3,3-dimethylcyclobutyl)oxolan-3-ol
• EN300-1647132
• 2171645-84-2

• Inchi： 1S/C10H19NO2/c1-8(2)5-9(11,6-8)10(12)3-4-13-7-10/h12H,3-7,11H2,1-2H3
• InChI Key： WDDYFIXWHWFSNM-UHFFFAOYSA-N
• SMILES： OC1(COCC1)C1(CC(C)(C)C1)N

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-(1-amino-3,3-dimethylcyclobutyl)oxolan-3-ol

3-(1-amino-3,3-dimethylcyclobutyl)oxolan-3-ol: A Promising Compound in the Field of Medicinal Chemistry

3-(1-amino-3,3-dimethylcyclobutyl)oxolan-3-ol (CAS No. 2171645-84-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its 1-amino-3,3-dimethylcyclobutyl and oxolan-3-ol moieties, has been the subject of extensive research in recent years, particularly in the context of its biological activity and pharmacological properties.

The chemical structure of 3-(1-amino-3,3-dimethylcyclobutyl)oxolan-3-ol is notable for its cyclobutyl ring and the presence of an amino group, which together contribute to its distinct chemical and biological properties. The cyclobutyl ring, a four-membered carbon ring, is known for its high strain energy and unique conformational flexibility. This structural feature can influence the compound's interactions with biological targets, making it a valuable scaffold for drug design.

In recent studies, 3-(1-amino-3,3-dimethylcyclobutyl)oxolan-3-ol has shown promising activity in various biological assays. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research has demonstrated that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This inhibition could potentially lead to new therapeutic strategies for these conditions.

The pharmacological profile of 3-(1-amino-3,3-dimethylcyclobutyl)oxolan-3-ol has also been extensively evaluated. Preclinical studies have shown that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and a favorable safety profile. These characteristics are essential for a compound to progress through clinical development and eventually become a viable therapeutic option.

In addition to its enzymatic inhibition properties, 3-(1-amino-3,3-dimethylcyclobutyl)oxolan-3-ol has been investigated for its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that it can reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The unique structural features of 3-(1-amino-3,3-dimethylcyclobutyl)oxolan-3-ol have also led to its exploration as a lead compound for drug discovery efforts. Chemists have synthesized various derivatives of this compound to optimize its biological activity and pharmacological properties. These efforts have resulted in the identification of several analogs with enhanced potency and selectivity, further expanding the potential applications of this chemical scaffold.

In conclusion, 3-(1-amino-3,3-dimethylcyclobutyl)oxolan-3-ol (CAS No. 2171645-84-2) represents a promising compound with significant potential in medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.